Cas no 2210-77-7 (1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)-)

1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)- structure
2210-77-7 structure
Product Name:1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)-
CAS No:2210-77-7
MF:C14H20N2O
MW:232.321403503418
CID:259644
PubChem ID:24361
Update Time:2025-04-19

1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidineacetamide,N-(2,6-dimethylphenyl)-
    • 1-Pyrrolidineaceto-2',6'-xylidide
    • 1-Pyrrolidinoaceto-2',6'-xylidide
    • Dynacaine
    • EN-1010
    • Endocaine
    • NSC-52644
    • 1-PYRROLIDINEACETO-2',6'-XYLIDIDE.
    • NSC 52644
    • Z46169098
    • PYRROCAINE [USAN]
    • DTXSID9046150
    • OYCGKECKIVYHTN-UHFFFAOYSA-N
    • MLS000881143
    • DTXCID7026150
    • 1-Pyrrolidineacetamide, N-(2,6-dimethylphenyl)-
    • N-(2,6-dimethylphenyl)-2-pyrrolidin-1-ylacetamide
    • CHEBI:134946
    • AKOS003974196
    • F96615
    • SR-01000031189
    • SR-01000031189-1
    • Pyrrocainum
    • HMS2914E08
    • Pirrocaina [INN-Spanish]
    • SCHEMBL25718
    • Pirrocaina
    • D05665
    • N-(2,6-Dimethylphenyl)-2-(1-pyrrolidinyl)acetamide
    • Pyrrocaine
    • NCGC00160439-01
    • PYRROCAINE [WHO-DD]
    • 2210-77-7
    • Pyrrocaine [USAN:INN:BAN]
    • CAS-2210-77-7
    • NCGC00160439-02
    • SMR000591010
    • CHEMBL1895219
    • PYRROCAINE [INN]
    • MLS000881194
    • N-(2,6-Dimethylphenyl)-1-pyrrolidineacetamide
    • UNII-9D47L94CPW
    • Pyrrocaine (USAN/INN)
    • Tox21_111811_1
    • 9D47L94CPW
    • Q27272378
    • PYRROCAINE [MI]
    • Pyrrocainum [INN-Latin]
    • Tox21_111811
    • Inchi: 1S/C14H20N2O/c1-11-6-5-7-12(2)14(11)15-13(17)10-16-8-3-4-9-16/h5-7H,3-4,8-10H2,1-2H3,(H,15,17)
    • InChI Key: OYCGKECKIVYHTN-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCCC1)NC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 232.1577
  • Monoisotopic Mass: 232.157563
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.101
  • Melting Point: 83°
  • Boiling Point: 369.9°Cat760mmHg
  • Flash Point: 177.5°C
  • Refractive Index: 1.58
  • PSA: 32.34

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